Cas no 412925-13-4 (3-Amino-3-4-(methylsulfanyl)phenylpropanoic acid)

• Product Name: 3-Amino-3-4-(methylsulfanyl)phenylpropanoic acid
• CAS No: 412925-13-4
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• MDL: MFCD02653333
• CID: 326498
• PubChem ID: 592466
• Update Time: 2025-05-24

3-Amino-3-4-(methylsulfanyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-(4-(methylthio)phenyl)propanoic acid
• 3-AMINO-3-(4-METHYLSULFANYL-PHENYL)-PROPIONIC ACID
• 3-Amino-3-[4-(methylsulfanyl)phenyl]propanoic acid
• Benzenepropanoic acid, b-amino-4-(methylthio)-
• 3-amino-3-(4-methylsulfanylphenyl)propanoic acid
• EN300-1070276
• N10809
• J-511570
• 3-amino-3-[4-(methylthio)phenyl]propanoic acid
• 3-AMINO-3-(4-METHYLSULFANYL-PHENYL)-PROPIONICACID
• DTXSID80343821
• MFCD02653333
• 3-[4-(Methylsulfanyl)phenyl]-.beta.-alanine #
• 3-Amino-3-(4-(methylthio)phenyl)propanoicacid
• A873082
• SR-01000537417
• 412925-13-4
• SR-01000537417-1
• FT-0680672
• Oprea1_150882
• 8R-0650
• AKOS001476063
• STK071203
• HMS1367H21
• ZJVWWXSYESPZPZ-UHFFFAOYSA-N
• CS-0308078
• BBL008175
• Bionet2_001231
• 3-Amino-3-4-(methylsulfanyl)phenylpropanoic acid

• MDL： MFCD02653333
• Inchi： 1S/C10H13NO2S/c1-14-8-4-2-7(3-5-8)9(11)6-10(12)13/h2-5,9H,6,11H2,1H3,(H,12,13)
• InChI Key： ZJVWWXSYESPZPZ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(CC(=O)O)N

Computed Properties

• Exact Mass: 211.06700
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• Melting Point: 210-212°C
• PSA: 88.62000
• LogP: 2.58330

3-Amino-3-4-(methylsulfanyl)phenylpropanoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-3-4-(methylsulfanyl)phenylpropanoic acid

Recent Advances in the Study of 3-Amino-3-4-(methylsulfanyl)phenylpropanoic acid (CAS: 412925-13-4): A Comprehensive Research Brief

3-Amino-3-4-(methylsulfanyl)phenylpropanoic acid (CAS: 412925-13-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by the presence of a methylsulfanyl group and an amino acid moiety, has been the subject of multiple studies exploring its biochemical interactions, synthetic pathways, and pharmacological activities. The following research brief synthesizes the latest findings related to this molecule, providing a concise yet comprehensive overview for professionals in the field.

Recent studies have focused on the synthesis and optimization of 3-Amino-3-4-(methylsulfanyl)phenylpropanoic acid, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for its synthesis, which significantly reduced byproduct formation while maintaining high enantiomeric purity. The study highlighted the compound's potential as a building block for more complex molecules, particularly in the development of enzyme inhibitors targeting metabolic disorders.

Pharmacological investigations have revealed promising results regarding the compound's biological activity. Research published in Bioorganic & Medicinal Chemistry Letters demonstrated its ability to modulate specific metabolic pathways, particularly those involving sulfur-containing amino acids. The study suggested potential applications in treating conditions related to oxidative stress and inflammation, though further in vivo studies are required to validate these findings. Notably, the methylsulfanyl group appears to play a crucial role in the compound's bioactivity, influencing both its pharmacokinetic properties and target specificity.

Structural analyses using X-ray crystallography and NMR spectroscopy have provided valuable insights into the molecular interactions of 3-Amino-3-4-(methylsulfanyl)phenylpropanoic acid. A recent study in ACS Chemical Biology elucidated its binding modes with various biological targets, particularly enzymes involved in sulfur metabolism. These findings have important implications for drug design, suggesting that derivatives of this compound could be developed as selective inhibitors or activators of specific metabolic pathways.

From a therapeutic perspective, the most significant development comes from a 2024 preclinical study investigating the compound's potential in neurodegenerative diseases. The research, conducted by a multinational pharmaceutical consortium, demonstrated neuroprotective effects in cellular models of Parkinson's disease, possibly through modulation of glutathione metabolism. While these results are preliminary, they represent an exciting new direction for research involving this molecule.

In conclusion, 3-Amino-3-4-(methylsulfanyl)phenylpropanoic acid (CAS: 412925-13-4) continues to emerge as a compound of considerable interest in chemical biology and drug discovery. Recent advances in its synthesis, structural characterization, and biological evaluation have expanded our understanding of its potential applications. Future research directions likely include the development of optimized derivatives, comprehensive toxicological studies, and further investigation of its mechanisms of action in various disease models.